Cas no 31119-24-1 (2-acetyl-N-methylhydrazinecarbothioamide)

• Product Name: 2-acetyl-N-methylhydrazinecarbothioamide
• CAS No: 31119-24-1
• MF: C₄H₉N₃OS
• MW: 147.198758840561
• CID: 3047967
• PubChem ID: 1269049
• Update Time: 2025-07-30

2-acetyl-N-methylhydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-acetyl-N-methylhydrazinecarbothioamide
• 1-Acetyl-4-methyl-3-thiosemicarbazid;1-acetyl-4-methyl-thiosemicarbazide;1-Acetyl-4-methyl-thiosemicarbazid;1-Acetyl-4-methyl-thiosemicarbazid (4-Methyl-1-acetyl-thiosemicarbazid);N-Acetyl-N'-(methyl-thiocarbamoyl)-hydrazin;1-acetyl-4-methyl thiosemicarbazide;
• LS-07724
• N-[(methylcarbamothioyl)amino]acetamide
• Acetic acid, 2-[(methylamino)thioxomethyl]hydrazide
• AKOS003266413
• SCHEMBL2048359
• Z32335546
• 31119-24-1
• ALBB-024049
• CS-0278136
• 2-Acetyl-N-methylhydrazine-1-carbothioamide
• H34323
• CDSLFJXMEOKCQF-UHFFFAOYSA-N
• 1-acetamido-3-methylthiourea
• MFCD02612736
• STK434601

• Inchi： 1S/C4H9N3OS/c1-3(8)6-7-4(9)5-2/h1-2H3,(H,6,8)(H2,5,7,9)
• InChI Key： CDSLFJXMEOKCQF-UHFFFAOYSA-N
• SMILES： S=C(NC)NNC(C)=O

Computed Properties

• Exact Mass: 147.04700
• Monoisotopic Mass: 147.04663309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 85.25000
• LogP: 0.30410

Additional information on 2-acetyl-N-methylhydrazinecarbothioamide

Comprehensive Guide to 2-Acetyl-N-methylhydrazinecarbothioamide (CAS No. 31119-24-1): Properties, Applications, and Research Insights

2-Acetyl-N-methylhydrazinecarbothioamide (CAS No. 31119-24-1) is a specialized organic compound with a unique molecular structure that combines acetyl, methylhydrazine, and carbothioamide functional groups. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. Researchers and industry professionals frequently search for terms like "2-Acetyl-N-methylhydrazinecarbothioamide uses", "CAS 31119-24-1 properties", and "N-methylhydrazinecarbothioamide derivatives", reflecting growing interest in this chemical entity.

The molecular formula of 2-Acetyl-N-methylhydrazinecarbothioamide is C₄H₉N₃OS, with a molecular weight of 147.20 g/mol. Its structure features both carbonyl and thiocarbonyl groups, which contribute to its distinctive chemical behavior. Current research trends show increasing searches for "acetyl hydrazinecarbothioamide synthesis" and "methylhydrazine derivatives in drug discovery", indicating its relevance in modern chemical research. The compound's melting point ranges between 145-148°C, and it typically appears as a white to off-white crystalline powder under standard conditions.

In pharmaceutical applications, 2-Acetyl-N-methylhydrazinecarbothioamide serves as a valuable intermediate for developing novel therapeutic agents. Recent studies exploring "hydrazinecarbothioamide antimicrobial activity" and "acetylhydrazine derivatives in cancer research" highlight its potential in drug development. The compound's unique structure allows for various modifications, making it a versatile building block in medicinal chemistry. Researchers particularly value its ability to form stable complexes with metal ions, which has implications for designing metal-based pharmaceuticals.

The agrochemical industry has shown interest in 2-Acetyl-N-methylhydrazinecarbothioamide derivatives for developing new plant protection products. Search queries like "carbothioamide pesticides" and "acetylhydrazine agrochemical applications" reflect this growing application area. The compound's structural features may contribute to the development of environmentally friendly crop protection solutions with novel modes of action, addressing current agricultural challenges while meeting stringent environmental regulations.

From a synthetic chemistry perspective, 2-Acetyl-N-methylhydrazinecarbothioamide offers interesting possibilities for creating diverse molecular architectures. The presence of both nitrogen and sulfur atoms in its structure makes it particularly valuable for constructing heterocyclic compounds. Recent literature searches reveal increased interest in "thiourea derivative synthesis" and "N-methylhydrazine building blocks", positioning this compound as a valuable tool for synthetic chemists working on complex organic molecules.

Material science applications of 2-Acetyl-N-methylhydrazinecarbothioamide are emerging, particularly in the development of specialty polymers and coordination compounds. The compound's ability to act as a ligand in metal-organic frameworks (MOFs) has attracted attention, as evidenced by search trends for "carbothioamide MOFs" and "hydrazine-based materials". These applications align with current research priorities in sustainable materials and advanced functional materials development.

Safety and handling considerations for 2-Acetyl-N-methylhydrazinecarbothioamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling this material. Storage recommendations typically suggest keeping the compound in a cool, dry place away from strong oxidizers, with attention to standard chemical storage guidelines.

The global market for 2-Acetyl-N-methylhydrazinecarbothioamide reflects its niche but growing importance in specialized chemical applications. Procurement specialists often search for "CAS 31119-24-1 suppliers" and "high purity 2-Acetyl-N-methylhydrazinecarbothioamide", indicating demand from both research institutions and industrial users. Current pricing trends show stability for this specialty chemical, with availability primarily through chemical suppliers specializing in fine chemicals and research compounds.

Analytical characterization of 2-Acetyl-N-methylhydrazinecarbothioamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Quality control parameters focus on purity assessment, with common specifications requiring ≥95% purity for research applications. Advanced users frequently search for "31119-24-1 spectroscopic data" and "2-Acetyl-N-methylhydrazinecarbothioamide characterization methods", underscoring the need for reliable analytical data in research applications.

Future research directions for 2-Acetyl-N-methylhydrazinecarbothioamide appear promising, particularly in the development of new bioactive compounds and functional materials. Emerging search terms like "hydrazinecarbothioamide green chemistry" and "acetylhydrazine derivatives in catalysis" suggest expanding applications in sustainable chemistry and catalytic processes. As synthetic methodologies advance and new biological targets are identified, this compound is likely to maintain its relevance in chemical research and development.

Environmental considerations for 2-Acetyl-N-methylhydrazinecarbothioamide follow standard protocols for organic chemical waste management. While comprehensive ecotoxicological data may be limited for this specific compound, general precautions for nitrogen- and sulfur-containing compounds apply. Researchers investigating "carbothioamide environmental fate" and "hydrazine derivative biodegradation" contribute to understanding the ecological profile of this class of compounds.

In conclusion, 2-Acetyl-N-methylhydrazinecarbothioamide (CAS No. 31119-24-1) represents an interesting and versatile chemical building block with applications spanning multiple scientific disciplines. Its unique structural features and potential for derivative formation continue to attract research interest across pharmaceutical, agrochemical, and materials science fields. As evidenced by current search trends and research publications, this compound remains relevant in addressing contemporary challenges in chemical research and product development.